Cas no 1261898-21-8 (3-(3,5-Dimethoxyphenyl)-5-fluorobenzoic acid)

• Product Name: 3-(3,5-Dimethoxyphenyl)-5-fluorobenzoic acid
• CAS No: 1261898-21-8
• MF: C₁₅H₁₃FO₄
• MW: 276.259728193283
• MDL: MFCD18321411
• CID: 2762063
• PubChem ID: 53227283
• Update Time: 2025-07-19

3-(3,5-Dimethoxyphenyl)-5-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-3',5'-dimethoxy[1,1'-biphenyl]-3-carboxylic acid
• MFCD18321411
• 3-(3,5-DIMETHOXYPHENYL)-5-FLUOROBENZOIC ACID
• DTXSID10690870
• 1261898-21-8
• 3-(3,5-Dimethoxyphenyl)-5-fluorobenzoic acid, 95%
• 3-(3,5-Dimethoxyphenyl)-5-fluorobenzoic acid

• MDL： MFCD18321411
• Inchi： 1S/C15H13FO4/c1-19-13-6-10(7-14(8-13)20-2)9-3-11(15(17)18)5-12(16)4-9/h3-8H,1-2H3,(H,17,18)
• InChI Key： QIZLEKRVDCZANA-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=C(C=1)C1C=C(C=C(C=1)OC)OC

Computed Properties

• Exact Mass: 276.07978705Da
• Monoisotopic Mass: 276.07978705Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-(3,5-Dimethoxyphenyl)-5-fluorobenzoic acid

3-(3,5-Dimethoxyphenyl)-5-fluorobenzoic Acid: A Comprehensive Overview

3-(3,5-Dimethoxyphenyl)-5-fluorobenzoic acid (CAS No. 1261898-21-8) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound is characterized by its distinctive molecular structure, which includes a 3,5-dimethoxyphenyl group and a 5-fluorobenzoic acid moiety. These functional groups contribute to its diverse chemical properties and potential applications in various scientific and industrial domains.

The molecular formula of 3-(3,5-Dimethoxyphenyl)-5-fluorobenzoic acid is C₁₄H₁₂FNO₄, with a molecular weight of approximately 277.25 g/mol. The presence of the fluorine atom and the methoxy groups imparts unique electronic and steric effects, making this compound an attractive candidate for a wide range of studies. Recent research has highlighted its potential in areas such as drug discovery, materials science, and environmental chemistry.

In the context of pharmaceutical research, 3-(3,5-Dimethoxyphenyl)-5-fluorobenzoic acid has shown promising activity as a lead compound for the development of new therapeutic agents. Studies have demonstrated its potential as an inhibitor of specific enzymes and receptors, which are implicated in various diseases. For instance, a recent study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a key enzyme involved in cancer cell proliferation. This finding opens up new avenues for the development of targeted cancer therapies.

Beyond its pharmaceutical applications, 3-(3,5-Dimethoxyphenyl)-5-fluorobenzoic acid has also been explored for its potential in materials science. Its unique electronic properties make it a suitable candidate for the synthesis of advanced functional materials. Research in this area has focused on developing new polymers and coatings that exhibit enhanced stability and performance under various conditions. A study published in the Journal of Materials Chemistry highlighted the use of this compound as a building block for the synthesis of conductive polymers with improved electrical conductivity and mechanical strength.

The environmental implications of 3-(3,5-Dimethoxyphenyl)-5-fluorobenzoic acid have also been investigated. Given its complex structure and potential for widespread use, understanding its environmental fate and behavior is crucial. Studies have shown that this compound exhibits moderate biodegradability under certain conditions, which is an important consideration for its safe use in industrial processes. Additionally, efforts are underway to develop more sustainable synthesis methods to reduce the environmental impact of its production.

In terms of synthetic methods, several routes have been developed to produce 3-(3,5-Dimethoxyphenyl)-5-fluorobenzoic acid. One common approach involves the reaction of 3,5-dimethoxybenzaldehyde with 4-fluorophenylacetic acid followed by oxidation to form the final product. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods that minimize waste and energy consumption. These methods not only improve the efficiency of production but also align with the principles of sustainable chemistry.

The physical properties of 3-(3,5-Dimethoxyphenyl)-5-fluorobenzoic acid, such as its melting point (178-180°C) and solubility in various solvents, are well-documented and contribute to its versatility in different applications. Its solubility in polar solvents like methanol and dimethyl sulfoxide (DMSO) makes it suitable for use in solution-based processes and formulations.

In conclusion, 3-(3,5-Dimethoxyphenyl)-5-fluorobenzoic acid (CAS No. 1261898-21-8) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique chemical structure and properties make it an attractive candidate for further research and development in pharmaceuticals, materials science, and environmental applications. As ongoing studies continue to uncover new insights into its behavior and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.